Cas no 1421516-07-5 (N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide)

• Product Name: N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide
• CAS No: 1421516-07-5
• MF: C₁₉H₂₂N₄O₃S
• MW: 386.467982769012
• CID: 5364768
• Update Time: 2025-07-21

N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]-3,4-dimethoxybenzamide
• N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide

• Inchi： 1S/C19H22N4O3S/c1-12-9-13(2)23(22-12)19-21-15(11-27-19)7-8-20-18(24)14-5-6-16(25-3)17(10-14)26-4/h5-6,9-11H,7-8H2,1-4H3,(H,20,24)
• InChI Key： GRYHKLXTIZFKCJ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(N2C(C)=CC(C)=N2)=N1)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide

Introduction to N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide and Its Applications in Modern Chemical Biology

N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide, with the CAS number 1421516-07-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted interaction with biological targets, making it a subject of extensive study in both academic and industrial research settings.

The core structure of N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide consists of a benzamide moiety linked to an ethyl chain that further extends into a thiazole ring substituted with a pyrazole group. The presence of dimethoxy groups on the benzene ring enhances its lipophilicity and contributes to its solubility in various solvents, which is a critical factor in drug formulation and delivery. This structural complexity not only makes the compound a fascinating subject for mechanistic studies but also opens up possibilities for its application in targeted drug design.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide has emerged as a promising candidate in this context due to its ability to interact with specific enzymes and receptors. For instance, studies have indicated that this compound can inhibit the activity of certain kinases involved in cell proliferation and survival. Such inhibitory effects are highly relevant in the development of anticancer therapies where targeting abnormal signaling pathways is key.

The pyrazole and thiazole rings in N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide are known for their diverse biological activities. Pyrazole derivatives are particularly noted for their antimicrobial and anti-inflammatory properties, while thiazole compounds have been implicated in various pharmacological applications. The combination of these heterocyclic structures with the benzamide moiety likely contributes to the compound's broad spectrum of activity. This has prompted researchers to explore its potential as a lead molecule for further drug development.

The synthesis of N-{2-[2-(3,5-dimethylpyrazolium)-1H-pyrazolium]-4H-imidazolium} is a testament to the advancements in synthetic chemistry that have enabled the construction of complex molecular architectures. The process involves multiple steps including condensation reactions between appropriate precursors under controlled conditions. The use of modern techniques such as transition metal catalysis has not only improved yield but also allowed for greater selectivity in forming desired bonds. This level of precision is crucial for producing compounds with high purity levels required for biological testing.

Ongoing research into N-{2-[2-(3,5-dimethylpyrazolium)-1H-pyrazolium]-4H-imidazolium} is shedding light on its mechanism of action at the molecular level. Studies using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have helped elucidate how this compound interacts with biological targets. Understanding these interactions at an atomic level is essential for optimizing its pharmacological properties and reducing potential side effects. The insights gained from these studies are likely to influence future drug design strategies.

The pharmaceutical industry has shown considerable interest in developing drugs based on heterocyclic compounds due to their favorable pharmacokinetic profiles and high binding affinity to biological targets. N-{2-[2-(3,5-dimethylpyrazolium)-1H-pyrazolium]-4H-imidazolium} exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. Its potential as an inhibitor of disease-causing enzymes makes it an attractive candidate for clinical trials aimed at treating various pathological conditions.

In conclusion,N-{2-[2-(3,5-dimethylpyrazolium)-1H-pyrazolium]-4H-imidazolium} represents an exciting advancement in chemical biology with significant implications for drug development. Its complex structure offers unique opportunities for modulating biological pathways associated with human diseases while maintaining favorable pharmacological properties such as solubility and bioavailability . As research continues to uncover new applications for this compound ,it holds promise not only as a therapeutic agent but also as inspiration for designing novel small molecules that can address unmet medical needs . The ongoing exploration into its mechanisms ,synthesis ,and applications underscores its importance among researchers striving towards innovative solutions within medicine .